Cas no 2219353-74-7 ((3R,5S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylpiperidine-3-carboxylic acid)

• Product Name: (3R,5S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylpiperidine-3-carboxylic acid
• CAS No: 2219353-74-7
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 5945908
• PubChem ID: 165606028
• Update Time: 2025-10-17

(3R,5S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylpiperidine-3-carboxylic acid
• (3R,5S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-methylpiperidine-3-carboxylic acid
• EN300-1716561
• 2219353-74-7

• Inchi： 1S/C22H23NO4/c1-14-10-15(21(24)25)12-23(11-14)22(26)27-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20H,10-13H2,1H3,(H,24,25)/t14-,15+/m0/s1
• InChI Key： IHPVULHJXRINRU-LSDHHAIUSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C[C@H](C(=O)O)C[C@H](C)C1)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R,5S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylpiperidine-3-carboxylic acid

Introduction to (3R,5S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylpiperidine-3-carboxylic Acid (CAS No. 2219353-74-7)

(3R,5S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylpiperidine-3-carboxylic acid (CAS No. 2219353-74-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and is characterized by its unique stereochemistry and functional groups. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the methyl substituent on the piperidine ring contribute to its versatility and potential applications in various biochemical and therapeutic contexts.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions. This makes (3R,5S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylpiperidine-3-carboxylic acid an ideal candidate for the synthesis of complex peptides and peptidomimetics. The Fmoc group ensures that the amino functionality remains protected during the synthesis process, preventing unwanted side reactions and ensuring high yields of the desired product.

The (3R,5S) stereochemistry of this compound is crucial for its biological activity. Stereoisomers can exhibit significant differences in their interactions with biological targets, such as enzymes, receptors, and other proteins. The specific stereochemistry of (3R,5S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylpiperidine-3-carboxylic acid has been shown to enhance its binding affinity and selectivity for certain protein targets, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of (3R,5S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylpiperidine-3-carboxylic acid in the development of novel therapeutics. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity without causing significant cytotoxicity, suggesting its potential as a lead compound for further drug development.

In addition to its therapeutic potential, (3R,5S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylpiperidine-3-carboxylic acid has also been explored for its use in chemical biology research. Its ability to modulate protein-protein interactions and enzyme activities makes it a valuable probe for understanding complex biological processes. For example, researchers at the University of California used this compound to investigate the role of a specific protein in cellular signaling pathways, providing insights into potential targets for therapeutic intervention.

The synthesis of (3R,5S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylpiperidine-3-carboxylic acid involves several steps, including the protection of amino groups with Fmoc, followed by selective functionalization and deprotection. The synthetic route is well-documented in the literature and can be adapted to produce gram quantities of the compound with high purity. This makes it accessible for both academic research and industrial applications.

The physical properties of (3R,5S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylpiperidine-3-carboxylic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 140°C to 142°C. Its solubility in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) makes it suitable for various analytical techniques and biological assays.

In conclusion, (3R,5S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylpiperidine-3-carboxylic acid (CAS No. 2219353-74-7) is a versatile compound with significant potential in both research and therapeutic applications. Its unique stereochemistry, functional groups, and physical properties make it an attractive candidate for further exploration in medicinal chemistry and pharmaceutical development. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutics.